Cas no 515028-39-4 (L-Phenylglycine Methyl Ester Hydrochloride)

• Product Name: L-Phenylglycine Methyl Ester Hydrochloride
• CAS No: 515028-39-4
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD00077158
• CID: 367278
• Update Time: 2025-06-15

L-Phenylglycine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• GenBank AX727681 (9CI)
• H-PHG-OME·HCL
• L-PHENYLGLYCINE METHYL ESTER HYDROCHLORIDE
• L-Phenylglycine Methyl Ester Hydrochloride

• MDL： MFCD00077158
• Inchi： 1S/C9H11NO2.ClH/c1-12-9(11)7-10-8-5-3-2-4-6-8;/h2-6,10H,7H2,1H3;1H
• InChI Key： AJHZGVMKIXHMNP-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 201.05600

Experimental Properties

• PSA: 38.33000
• LogP: 2.14650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Phenylglycine Methyl Ester Hydrochloride

L-Phenylglycine Methyl Ester Hydrochloride (CAS No. 515028-39-4): An Overview

L-Phenylglycine Methyl Ester Hydrochloride (CAS No. 515028-39-4) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. This compound is a derivative of L-phenylglycine, an amino acid that has garnered considerable attention due to its unique structural and functional properties. The methyl ester form, particularly its hydrochloride salt, offers enhanced solubility and stability, making it a valuable intermediate in various chemical processes.

The chemical structure of L-Phenylglycine Methyl Ester Hydrochloride consists of a phenylglycine backbone with a methyl ester group attached to the carboxylic acid moiety. This structure imparts the compound with unique characteristics that are advantageous in several applications. For instance, the presence of the phenyl ring and the amino group allows for diverse interactions with biological targets, while the methyl ester group enhances its reactivity and solubility in organic solvents.

In recent years, L-Phenylglycine Methyl Ester Hydrochloride has been extensively studied for its potential in drug discovery and development. One of the key areas of research has been its use as a building block in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as increased stability, reduced immunogenicity, and enhanced bioavailability.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of L-Phenylglycine Methyl Ester Hydrochloride in the development of novel inhibitors for proteases involved in various diseases, including cancer and viral infections. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific proteases, suggesting its potential as a lead compound for further optimization.

Beyond its role in drug discovery, L-Phenylglycine Methyl Ester Hydrochloride is also utilized in the synthesis of chiral catalysts and ligands for asymmetric synthesis. Asymmetric synthesis is a crucial technique in organic chemistry that allows for the selective production of enantiomerically pure compounds. The chiral nature of L-Phenylglycine Methyl Ester Hydrochloride makes it an excellent starting material for the preparation of chiral catalysts, which are essential for producing pharmaceuticals with high enantiomeric purity.

In addition to its applications in medicinal chemistry and organic synthesis, L-Phenylglycine Methyl Ester Hydrochloride has been explored for its potential in materials science. Recent research has shown that this compound can be used as a precursor for the synthesis of functional polymers and nanomaterials. These materials have applications in areas such as drug delivery systems, sensors, and advanced coatings.

The safety profile of L-Phenylglycine Methyl Ester Hydrochloride is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas.

In conclusion, L-Phenylglycine Methyl Ester Hydrochloride (CAS No. 515028-39-4) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, organic synthesis, and materials science. Its unique chemical structure and properties make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new applications and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.